4-(Azepan-1-ylsulfonyl)benzoic acid
4-(Azepan-1-ylsulfonyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
17420-68-7
VCID:
VC21026840
InChI:
InChI=1S/C13H17NO4S/c15-13(16)11-5-7-12(8-6-11)19(17,18)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10H2,(H,15,16)
SMILES:
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O
Molecular Formula:
C13H17NO4S
Molecular Weight:
283.35 g/mol
4-(Azepan-1-ylsulfonyl)benzoic acid
CAS No.: 17420-68-7
Cat. No.: VC21026840
Molecular Formula: C13H17NO4S
Molecular Weight: 283.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17420-68-7 |
|---|---|
| Molecular Formula | C13H17NO4S |
| Molecular Weight | 283.35 g/mol |
| IUPAC Name | 4-(azepan-1-ylsulfonyl)benzoic acid |
| Standard InChI | InChI=1S/C13H17NO4S/c15-13(16)11-5-7-12(8-6-11)19(17,18)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10H2,(H,15,16) |
| Standard InChI Key | HLSLLBRKHGBLQG-UHFFFAOYSA-N |
| SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O |
| Canonical SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O |
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